Cas no 306935-56-8 (Acetamide,N-(4-butyl-2-methylphenyl)-2-chloro-)

• Product Name: Acetamide,N-(4-butyl-2-methylphenyl)-2-chloro-
• CAS No: 306935-56-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 300118
• PubChem ID: 2735660
• Update Time: 2025-04-19

Acetamide,N-(4-butyl-2-methylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-butyl-2-methylphenyl)-2-chloro-
• N-(4-butyl-2-methylphenyl)-2-chloroacetamide
• N1-(4-BUTYL-2-METHYLPHENYL)-2-CHLOROACETAMIDE
• 4-Butyl-N-(2-chloroacetyl)-2-methylaniline
• FT-0629670
• Acetamide, N-(4-butyl-2-methylphenyl)-2-chloro-
• DTXSID90370865
• 306935-56-8

• Inchi： 1S/C13H18ClNO/c1-3-4-5-11-6-7-12(10(2)8-11)15-13(16)9-14/h6-8H,3-5,9H2,1-2H3,(H,15,16)
• InChI Key： VSVQVHUIXUSISP-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1C)CCCC)=O

Computed Properties

• Exact Mass: 239.10800
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.109
• Melting Point: 92-94
• Boiling Point: 373.2°Cat760mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.551
• PSA: 29.10000
• LogP: 3.58790

Acetamide,N-(4-butyl-2-methylphenyl)-2-chloro- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：